Cas no 51793-51-2 (2H-Cyclopentapyrimidine-2-thione,octahydro-)
51793-51-2 structure
Product Name:2H-Cyclopentapyrimidine-2-thione,octahydro-
CAS No:51793-51-2
MF:C7H12N2S
MW:156.248579978943
CID:376932
PubChem ID:3034715
Update Time:2025-04-19
2H-Cyclopentapyrimidine-2-thione,octahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Cyclopentapyrimidine-2-thione,octahydro-
- 1,3,4,4a,5,6,7,7a-octahydrocyclopenta[d]pyrimidine-2-thione
- octahydro-2H-cyclopentapyrimidine-2-thione
- Hexahydro-4,5-trimethylenepyrimidine-2-thione
- octahydro-2H-cyclopenta[d]pyrimidine-2-thione
- Octahydrocyclopentapyrimidine-2-thione
- 51793-51-2
- DTXSID40966116
- EINECS 257-424-6
- 2H-Cyclopentapyrimidine-2-thione, octahydro-
- NS00057754
- SCHEMBL9082577
- 4,4a,5,6,7,7a-Hexahydro-1H-cyclopenta[d]pyrimidine-2-thiol
-
- Inchi: 1S/C7H12N2S/c10-7-8-4-5-2-1-3-6(5)9-7/h5-6H,1-4H2,(H2,8,9,10)
- InChI Key: LTPWXPXNKXNETK-UHFFFAOYSA-N
- SMILES: S=C1NCC2CCCC2N1
Computed Properties
- Exact Mass: 156.07226
- Monoisotopic Mass: 156.07211956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.9
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 24.06
2H-Cyclopentapyrimidine-2-thione,octahydro- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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